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Introduction
Pentanoyl chloride, also known as valeroyl chloride, is a significant chemical intermediate in

organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1][2] With the

chemical formula C₅H₉ClO, it is an acyl chloride characterized by a five-carbon chain attached

to a reactive carbonyl chloride group.[3][4] This colorless to pale yellow liquid possesses a

sharp, pungent odor and is valued for its high reactivity, which allows for the efficient

introduction of the pentanoyl group into various molecular structures.[1][4] Its utility in creating

esters, amides, and other acyl derivatives makes a thorough understanding of its physical

properties essential for safe handling, process optimization, and experimental design.[1][3]

This guide provides a comprehensive overview of the key physical properties of pentanoyl

chloride, details the experimental methodologies for their determination, and illustrates its

fundamental chemical reactivity.

Data Presentation: Physical Properties
The quantitative physical characteristics of pentanoyl chloride are summarized in the table

below. These values are critical for predicting its behavior in various chemical environments

and for designing appropriate storage and handling procedures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b042205?utm_src=pdf-interest
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://en.wikipedia.org/wiki/Melting_point
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Units Notes

Molecular Formula C₅H₉ClO - [3][5][6][7]

Molecular Weight 120.58 g·mol⁻¹ [2][5][6][8][9][10]

Appearance
Colorless to pale

yellow liquid
-

Fumes in air with a

pungent, acrid odor.[3]

[4][9]

Density 1.016 g/mL at 25°C [10][11][12]

Boiling Point 125 - 127 °C

At standard

atmospheric pressure.

[2][4][10][11][12]

Melting Point -110 °C
Some sources report

-90°C.[2][4][11][13]

Refractive Index 1.420 n20/D

Measured at 20°C

using the sodium D-

line.[10][11][12][13]

Vapor Pressure 10.6 mmHg at 25°C [4][11]

Flash Point 32 °C
Closed cup method.

[12]

Solubility Decomposes in water -

Soluble in organic

solvents such as ether

and benzene.[1][3][11]

Experimental Protocols
Accurate determination of physical properties requires standardized and meticulous

experimental procedures. Given the reactive and corrosive nature of pentanoyl chloride, all

procedures must be conducted in a well-ventilated fume hood with appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.
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Determination of Boiling Point (Capillary Method - Thiele
Tube)
The boiling point is a fundamental property for liquid characterization and purity assessment.

[14] The micro-boiling point determination using a Thiele tube is suitable for small sample

volumes.[15][16]

Apparatus: Thiele tube, thermometer (-10 to 150°C range), small test tube (e.g., 6x50 mm),

capillary tube (sealed at one end), rubber band or wire, heating mantle or Bunsen burner,

and mineral oil.[17][16]

Procedure:

Add a small amount (approx. 0.5 mL) of pentanoyl chloride to the small test tube.

Place the capillary tube into the test tube with the open end down.

Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the

test tube is aligned with the thermometer bulb.[15]

Position the assembly in the Thiele tube filled with mineral oil, so the sample is near the

middle of the oil bath.[15]

Gently heat the side arm of the Thiele tube. The design of the tube ensures uniform heat

circulation.[15][16]

As the temperature rises, air trapped in the capillary tube will slowly bubble out.

Upon reaching the boiling point, a continuous and rapid stream of bubbles will emerge

from the capillary tube.[16]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid is

just drawn back into the capillary tube.[15][16] This indicates that the vapor pressure of the

substance equals the atmospheric pressure.[15]
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Record the atmospheric pressure at the time of the experiment, as boiling point is

pressure-dependent.

Determination of Density (Pycnometer Method)
Density is a measure of mass per unit volume and is useful for quality control. The pycnometer

method provides high accuracy for liquids.[11][18]

Apparatus: A pycnometer (a glass flask with a precise, known volume), analytical balance

(accurate to ±0.0001 g), and a constant-temperature water bath.

Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately on the analytical

balance (m₁).

Fill the pycnometer with distilled water and place it in the constant-temperature bath (e.g.,

25°C) until it reaches thermal equilibrium.

Adjust the water level to the pycnometer's calibration mark, dry the exterior, and weigh it

again (m₂).

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with pentanoyl chloride, taking care to avoid introducing air bubbles.

Thermostat the filled pycnometer at the same temperature (25°C), adjust the liquid to the

mark, dry the exterior, and weigh it (m₃).

The density (ρ) of the sample is calculated using the formula: ρ_sample = ((m₃ - m₁) / (m₂

- m₁)) * ρ_water where ρ_water is the known density of water at the experimental

temperature.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how fast light travels through the

material and is a characteristic property used for identification and purity assessment.[10][19]
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Apparatus: Abbe refractometer, constant-temperature water circulator, light source (typically

a sodium lamp, 589 nm), and a pipette.

Procedure:

Ensure the refractometer prisms are clean and dry. Clean with a soft tissue and an

appropriate solvent (e.g., ethanol or acetone) if necessary.[12][20]

Calibrate the instrument using a standard of known refractive index, such as distilled

water.

Connect the refractometer to the water circulator set to a constant temperature (e.g.,

20°C).[19]

Using a pipette, place a few drops of pentanoyl chloride onto the lower prism.[10][20]

Close the prisms carefully to spread the liquid into a thin film. Do not allow the pipette to

touch the prism surface to avoid scratching.[10][20]

Adjust the light source and look through the eyepiece. Rotate the coarse adjustment knob

until the light and dark fields become visible.

Sharpen the dividing line between the fields by adjusting the chromatic dispersion

compensator.[20]

Use the fine adjustment to center the sharp dividing line exactly on the crosshairs of the

eyepiece.[20]

Read the refractive index value from the instrument's scale. Record the temperature at

which the measurement was taken.

Mandatory Visualizations
Chemical Reactivity of Pentanoyl Chloride
Pentanoyl chloride's high reactivity is central to its utility in organic synthesis. The electron-

withdrawing nature of the chlorine and oxygen atoms makes the carbonyl carbon highly
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electrophilic and susceptible to nucleophilic attack. This leads to a characteristic nucleophilic

acyl substitution reaction.
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General Reactivity of Pentanoyl Chloride
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Workflow for Boiling Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042205#physical-properties-of-pentanoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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